Cas no 130474-89-4 (Benzene, 1-chloro-2,4-diethoxy-5-nitro-)

• Product Name: Benzene, 1-chloro-2,4-diethoxy-5-nitro-
• CAS No: 130474-89-4
• MF: C₁₀H₁₂ClNO₄
• MW: 245.659582138062
• CID: 1225965
• PubChem ID: 69756307
• Update Time: 2025-04-20

Benzene, 1-chloro-2,4-diethoxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-2,4-diethoxy-5-nitro-
• 1-chloro-2,4-diethoxy-5-nitrobenzene
• 130474-89-4
• SCHEMBL6370147
• DB-093008
• NHRNYWREQSDQBI-UHFFFAOYSA-N
• DTXSID40741268

• Inchi： 1S/C10H12ClNO4/c1-3-15-9-6-10(16-4-2)8(12(13)14)5-7(9)11/h5-6H,3-4H2,1-2H3
• InChI Key： NHRNYWREQSDQBI-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1OCC)OCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 245.04556
• Monoisotopic Mass: 245.0454856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 61.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers